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Compound of Interest

Compound Name: Promethazine-d4

Cat. No.: B602524 Get Quote

The proper disposal of promethazine-d4, a deuterated analog of promethazine, is a critical

component of laboratory safety and environmental responsibility. Due to its chemical properties

and potential hazards, this compound must be managed as regulated hazardous waste.

Adherence to established protocols is essential to ensure the safety of personnel and prevent

environmental contamination.

Promethazine-d4 is classified as harmful if swallowed, causes skin irritation, may provoke an

allergic skin reaction, and leads to serious eye damage.[1][2] Furthermore, it is recognized as

being very toxic to aquatic life with long-lasting effects, making its containment from waterways

a primary concern.[1] Therefore, under no circumstances should promethazine-d4 or its

containers be disposed of via standard trash or sewer systems.

Hazard Profile and Safety Data
Consulting the Safety Data Sheet (SDS) is the first step in handling any chemical. The hazard

profile for promethazine-d4 necessitates specific precautions.
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Hazard Category
GHS Hazard
Statement

Precautionary
Codes

Source

Acute Oral Toxicity
H302: Harmful if

swallowed

P264, P270,

P301+P312+P330
[1]

Skin Irritation
H315: Causes skin

irritation

P264, P280,

P302+P352

Skin Sensitization
H317: May cause an

allergic skin reaction
P261, P272, P280

Serious Eye Damage
H318: Causes serious

eye damage

P280,

P305+P351+P338+P3

10

Chronic Aquatic

Toxicity

H410/H411: Very toxic

to aquatic life with

long lasting effects

P273, P391

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe collection and disposal of

promethazine-d4 waste in a laboratory setting.

1. Personal Protective Equipment (PPE)

Before handling the chemical, ensure appropriate PPE is worn.

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: Wear a standard laboratory coat.

2. Waste Segregation and Collection

Do Not Mix: Never mix promethazine-d4 waste with other waste streams unless explicitly

permitted by your institution's safety office.
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Original Containers: Whenever possible, leave waste chemicals in their original containers.

Waste Container: If transferring is necessary, use a designated, properly sealed, and clearly

labeled hazardous waste container. The label should include "Hazardous Waste," the

chemical name "Promethazine-d4," and associated hazard pictograms.

3. Preventing Environmental Release

No Sink Disposal: Do not pour promethazine-d4 down the drain. Its high aquatic toxicity can

damage ecosystems.

No Trash Disposal: Do not place the chemical or its empty containers in the regular trash.

Contaminated packaging must be handled in the same way as the substance itself.

4. Storage and Final Disposal

Secure Storage: Store the sealed waste container in a designated, secure, and well-

ventilated secondary containment area, away from incompatible materials, while awaiting

pickup.

Professional Disposal: Arrange for the disposal of the waste through your institution's

Environmental Health & Safety (EHS) department or a licensed chemical waste disposal

contractor. This is the only approved method for this type of material.

5. Spill Management

Containment: In case of a spill, prevent it from spreading and entering any drains.

Cleanup: Use an appropriate absorbent material (e.g., vermiculite, sand, or chemical

absorbent pads) to clean up the spill.

Disposal of Spill Debris: All contaminated cleanup materials must be collected, placed in a

sealed container, labeled as hazardous waste, and disposed of following the same protocol

as the chemical itself.

Disposal Workflow
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The following diagram illustrates the correct logical workflow for the disposal of promethazine-
d4.
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Click to download full resolution via product page

Caption: Logical workflow for the safe and compliant disposal of promethazine-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

